Cas no 224435-04-5 (N-[5-[(5-tert-butyl-1,3-oxazol-2-yl)methylsulfanyl]-1,3-thiazol-2-yl]acetamide)

N-[5-[(5-tert-butyl-1,3-oxazol-2-yl)methylsulfanyl]-1,3-thiazol-2-yl]acetamide structure
224435-04-5 structure
Product Name:N-[5-[(5-tert-butyl-1,3-oxazol-2-yl)methylsulfanyl]-1,3-thiazol-2-yl]acetamide
CAS No:224435-04-5
MF:C13H17N3O2S2
MW:311.422980070114
CID:2936530
Update Time:2023-08-10

N-[5-[(5-tert-butyl-1,3-oxazol-2-yl)methylsulfanyl]-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-aminothiazole 2
    • BDBM5660
    • N-[5-[[(5-t-butyl-2-oxazolyl)methyl]thio]-2-thiazolyl]acetamide
    • N-[5-[[(5-tert-Butyl-2-oxazolyl)methyl]thio]-2-thiazolyl]acetamide
    • N-(5-{[(5-tert-butyl-1,3-oxazol-2-yl)methyl]sulfanyl}-1,3-thiazol-2-yl)acetamide
    • N-[5-[(5-tert-butyl-1,3-oxazol-2-yl)methylsulfanyl]-1,3-thiazol-2-yl]acetamide
    • Inchi: 1S/C13H17N3O2S2/c1-8(17)16-12-15-6-11(20-12)19-7-10-14-5-9(18-10)13(2,3)4/h5-6H,7H2,1-4H3,(H,15,16,17)
    • InChI Key: GFXMFSCCEVADLF-UHFFFAOYSA-N
    • SMILES: S(C1=CN=C(NC(C)=O)S1)CC1=NC=C(C(C)(C)C)O1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 349
  • XLogP3: 3
  • Topological Polar Surface Area: 122

N-[5-[(5-tert-butyl-1,3-oxazol-2-yl)methylsulfanyl]-1,3-thiazol-2-yl]acetamide Related Literature

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